2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[2-[(3-chlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H20ClN3O3S/c1-28-18-8-3-2-6-15(18)12-23-19(26)10-17-11-20(27)25-21(24-17)29-13-14-5-4-7-16(22)9-14/h2-9,11H,10,12-13H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key: XCRCJSVGAQGRPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=CC(=O)NC(=N2)SCC3=CC(=CC=C3)Cl
• Molecular Formula: C21H20ClN3O3S
• Molecular Weight: 429.9 g/mol

Description

2-(2-((3-chlorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S and its molecular weight is 429.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis of novel heterocyclic compounds derived from related chemical structures, showing significant potential in drug development. For instance, novel compounds have been synthesized with potential anti-inflammatory and analgesic properties, indicating their relevance in designing new therapeutic agents. Compounds such as N-(4-Chlorophenyl)-2-[5-(2-hydroxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl]acetamide demonstrated high activity against Mycobacterium tuberculosis, suggesting applications in antimicrobial therapies (Abu‐Hashem et al., 2020); (Krátký et al., 2017).

Pharmacokinetics and Disposition

Studies on thiouracil derivatives, closely related to the queried compound, have provided insights into their pharmacokinetics and disposition, highlighting the relevance of physicochemical properties in predicting human pharmacokinetics and elimination mechanisms. Such research underpins the development of compounds with optimized absorption, distribution, metabolism, and excretion (ADME) profiles for therapeutic use (Dong et al., 2016).

Antimicrobial and Anticancer Activity

Several studies have synthesized and evaluated derivatives for their antimicrobial and anticancer activities. These include the development of compounds with significant inhibition against cancer cell lines and microbial pathogens, showcasing the potential of such compounds in addressing antibiotic resistance and cancer treatment challenges (Al-Sanea et al., 2020); (Debnath & Ganguly, 2015).

Drug Design and Discovery

Research into related chemical structures has facilitated the green synthesis of potential analgesic and antipyretic compounds, highlighting an environmentally friendly approach to drug discovery. This research not only contributes to the development of new therapeutic agents but also emphasizes the importance of sustainable practices in pharmaceutical sciences (Reddy et al., 2014).